Cas no 2977-51-7 (2,3-Dichloro-4-(1-oxobutyl)phenoxy-acetic Acid Ethyl Ester)

• Product Name: 2,3-Dichloro-4-(1-oxobutyl)phenoxy-acetic Acid Ethyl Ester
• CAS No: 2977-51-7
• MF: C₁₄H₁₆Cl₂O₄
• MW: 319.180442810059
• CID: 2856320
• Update Time: 2025-10-24

2,3-Dichloro-4-(1-oxobutyl)phenoxy-acetic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-4-(1-oxobutyl)phenoxy-acetic Acid Ethyl Ester

• Inchi： 1S/C14H16Cl2O4/c1-3-5-10(17)9-6-7-11(14(16)13(9)15)20-8-12(18)19-4-2/h6-7H,3-5,8H2,1-2H3
• InChI Key： PBVGBFWAEFWKMK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C(CCC)=O)OCC(=O)OCC)Cl

Additional information on 2,3-Dichloro-4-(1-oxobutyl)phenoxy-acetic Acid Ethyl Ester

Research Update on 2,3-Dichloro-4-(1-oxobutyl)phenoxy-acetic Acid Ethyl Ester (CAS: 2977-51-7): Synthesis, Applications, and Recent Advances

The compound 2,3-Dichloro-4-(1-oxobutyl)phenoxy-acetic Acid Ethyl Ester (CAS: 2977-51-7) has garnered significant attention in recent chemical and pharmaceutical research due to its unique structural properties and potential applications. This ester derivative, characterized by its dichlorophenoxy and butyryl functional groups, serves as a versatile intermediate in organic synthesis and drug development. Recent studies have explored its role in the synthesis of novel bioactive molecules, particularly in the development of herbicides and pharmaceutical agents targeting inflammatory pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key precursor in the synthesis of COX-2 selective inhibitors. Researchers utilized 2977-51-7 as a building block to develop a series of novel non-steroidal anti-inflammatory drugs (NSAIDs) with improved gastrointestinal safety profiles. The study highlighted the compound's optimal molecular geometry for interacting with the COX-2 active site, while maintaining selectivity over COX-1 isoforms.

In agricultural chemistry, recent patent filings (US20230183215A1) have disclosed innovative formulations containing 2,3-Dichloro-4-(1-oxobutyl)phenoxy-acetic Acid Ethyl Ester as a primary active ingredient for broadleaf weed control. The 2023 research demonstrated enhanced herbicidal activity when combined with specific surfactant systems, showing 92% efficacy against resistant weed species at application rates as low as 250 g/ha.

Advanced synthetic methodologies for 2977-51-7 have emerged in the past two years. A 2024 publication in Organic Process Research & Development described a continuous-flow synthesis approach that improved yield from 68% to 89% while reducing reaction time from 12 hours to 45 minutes. This technological advancement addresses previous challenges in large-scale production, particularly concerning the compound's sensitivity to hydrolysis during traditional batch processing.

Structural-activity relationship (SAR) studies have provided new insights into the compound's pharmacological potential. Research teams at several institutions have modified the butyryl side chain and ester moiety to create analogs with varied biological activities. Notably, a 2023 study identified a derivative with potent PPARγ agonist activity (EC50 = 38 nM), suggesting potential applications in metabolic disorder therapeutics.

The compound's environmental fate has become an important research focus. Recent ecotoxicology studies (2024) have characterized its degradation pathways in soil and aquatic systems, revealing a half-life of 14-28 days under aerobic conditions. These findings support the development of more sustainable formulations and application protocols in agricultural uses.

Looking forward, several clinical trials are currently investigating derivatives of 2,3-Dichloro-4-(1-oxobutyl)phenoxy-acetic Acid Ethyl Ester for various therapeutic applications. Phase I results for a novel anticancer agent derived from this scaffold are expected in Q4 2024, with preliminary data showing promising antiproliferative activity against triple-negative breast cancer cell lines.